Cas no 1822566-30-2 (Methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate)

• Product Name: Methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate
• CAS No: 1822566-30-2
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 5892615
• PubChem ID: 165661534
• Update Time: 2025-10-18

Methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1841679
• 1822566-30-2
• methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate
• Methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate

• Inchi： 1S/C10H12FNO3/c1-14-9-6(4-3-5-7(9)11)8(12)10(13)15-2/h3-5,8H,12H2,1-2H3
• InChI Key： ZDNJRHUNDUBNCE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C(C(=O)OC)N

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate

Methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate (CAS No. 1822566-30-2): A Comprehensive Overview

Methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate, identified by its CAS number 1822566-30-2, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both amino and fluoro-methoxy substituents makes it a versatile intermediate, particularly in the synthesis of bioactive molecules.

The molecular structure of Methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate consists of an acetic acid derivative with modifications at the α-carbon position, introducing both an amino group and a fluoro-substituted phenyl ring. This configuration is particularly interesting because it allows for further functionalization, making it a valuable building block in medicinal chemistry. The fluoro-methoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, which is a critical factor in the design of new therapeutic agents.

Recent research has highlighted the importance of fluorinated aromatic compounds in the development of novel pharmaceuticals. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of molecules, leading to improved bioavailability and reduced susceptibility to enzymatic degradation. In the case of Methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate, the fluoro-substituent on the phenyl ring may contribute to these desirable characteristics, making it an attractive candidate for further investigation.

One area where this compound shows promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of kinase inhibitors with fluorinated aromatic groups, researchers can enhance their selectivity and potency. The amino group in Methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate provides a site for further derivatization, allowing chemists to tailor the molecule to target specific kinases effectively.

In addition to its potential use in kinase inhibition, this compound may also find applications in the development of antiviral and antibacterial agents. The unique combination of functional groups makes it a versatile scaffold for designing molecules that can interact with biological targets. For instance, the fluoro-methoxy group could be exploited to improve interactions with viral proteases or bacterial enzymes, leading to more effective treatments against infectious diseases.

The synthesis of Methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by functional group transformations such as halogenation and methylation. Advanced techniques like palladium-catalyzed cross-coupling reactions may also be employed to introduce the fluoro-substituent efficiently.

The purity and quality of this compound are critical for its application in pharmaceutical research. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its identity and assess its purity. These methods provide detailed information about the molecular structure and ensure that the compound meets the stringent requirements for use in drug discovery programs.

As research continues to evolve, new applications for Methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate are likely to emerge. The growing interest in fluorinated compounds underscores their importance in modern drug development, and this compound represents an exciting opportunity for further exploration. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential in addressing unmet medical needs.

In conclusion, Methyl 2-amino-2-(3-fluoro-2-methoxyphenyl)acetate (CAS No. 1822566-30-2) is a promising intermediate with significant applications in pharmaceutical chemistry. Its unique structural features make it a valuable tool for designing novel therapeutic agents targeting various diseases. Continued research and development will likely uncover even more innovative uses for this compound, contributing to advancements in drug discovery and medicine.